Cas no 14310-21-5 (Benzene,1-methoxy-4-(2-phenylethyl)-)

Benzene,1-methoxy-4-(2-phenylethyl)- structure
14310-21-5 structure
Product Name:Benzene,1-methoxy-4-(2-phenylethyl)-
CAS No:14310-21-5
MF:C15H16O
MW:212.286944389343
CID:141958
PubChem ID:139728
Update Time:2025-04-19

Benzene,1-methoxy-4-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-methoxy-4-(2-phenylethyl)-
    • 1-methoxy-4-(2-phenylethyl)benzene
    • 1-(4-Methoxyphenyl)-2-phenylethane
    • Anisole, p-phenethyl-
    • 4-Phenethylanisole
    • 1-Phenethyl-4-methoxybenzene
    • 1-Methoxy-4-phenethylbenzene
    • Benzene, 1-methoxy-4-(2-phenylethyl)-
    • 4-Methoxydibenzyl
    • AFPZIAQJQAQDAQ-UHFFFAOYSA-N
    • 14310-21-5
    • NSC66824
    • CHEBI:34070
    • 1-(p-methoxy-phenyl)-2-phenylethane
    • 1-Methoxy-4-(2-phenylethyl)benzene #
    • UNII-V3OB708C9X
    • DTXSID90162308
    • Q27115789
    • p-Phenethylanisole
    • 1-(P-METHOXYPHENYL)-2-PHENYLETHANE
    • NSC-66824
    • SCHEMBL2355634
    • V3OB708C9X
    • NSC 66824
    • Inchi: 1S/C15H16O/c1-16-15-11-9-14(10-12-15)8-7-13-5-3-2-4-6-13/h2-6,9-12H,7-8H2,1H3
    • InChI Key: AFPZIAQJQAQDAQ-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1)CCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 212.12018
  • Monoisotopic Mass: 212.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
  • LogP: 3.48040

Benzene,1-methoxy-4-(2-phenylethyl)- Related Literature

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